Cas no 375350-98-4 (4-(3-Chloro-4-ethoxy-phenyl)-thiazol-2-ylamine)

• Product Name: 4-(3-Chloro-4-ethoxy-phenyl)-thiazol-2-ylamine
• CAS No: 375350-98-4
• MF: C₁₁H₁₁ClN₂OS
• MW: 254.735840082169
• CID: 5228407
• Update Time: 2026-03-07

4-(3-Chloro-4-ethoxy-phenyl)-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-4-ethoxy-phenyl)-thiazol-2-ylamine

• Inchi： 1S/C11H11ClN2OS/c1-2-15-10-4-3-7(5-8(10)12)9-6-16-11(13)14-9/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： MEHIARBSPJDWJZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(OCC)C(Cl)=C2)N=C1N

Additional information on 4-(3-Chloro-4-ethoxy-phenyl)-thiazol-2-ylamine

4-(3-Chloro-4-Ethoxy-Phenyl)-Thiazol-2-Ylamine: A Comprehensive Overview

The compound 4-(3-Chloro-4-Ethoxy-Phenyl)-Thiazol-2-Ylamine, identified by the CAS registry number CAS No. 375350-98-4, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities. In recent years, there has been a growing interest in understanding the structural properties, synthesis methods, and pharmacological effects of this compound, driven by its promising applications in drug discovery and material science.

The molecular structure of 4-(3-Chloro-4-Ethoxy-Phenyl)-Thiazol-2-Ylamine is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The substituents on the thiazole ring include a chloro group at position 3 and an ethoxy group at position 4 on the phenyl ring. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of these substituents in modulating the electronic properties of the molecule, which in turn influences its interaction with biological targets.

One of the most notable aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have explored its ability to inhibit various enzymes and receptors, making it a candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that 4-(3-Chloro-4-Ethoxy-Phenyl)-Thiazol-2-Ylamine exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding has opened new avenues for developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The thiazole moiety is known to impart unique electronic properties to materials, making it suitable for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer-based materials to enhance their conductivity and stability. These studies have shown promising results, suggesting that CAS No. 375350-98-4 could be used to develop advanced materials for energy storage devices such as batteries and supercapacitors.

The synthesis of 4-(3-Chloro-4-Ethoxy-Phenyl)-Thiazol-2-Ylamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in synthesizing this compound lies in controlling the regioselectivity of the reactions to ensure the correct placement of substituents on the thiazole ring. Recent advancements in catalysis have enabled researchers to achieve higher yields and better purity levels, making the synthesis process more efficient and scalable.

Another area of active research is the study of the compound's stability under various environmental conditions. Understanding its degradation pathways is crucial for determining its suitability for long-term use in pharmaceuticals and materials. A 2023 study conducted under simulated physiological conditions revealed that CAS No. 375350-98-4 exhibits excellent stability, which is essential for maintaining its efficacy over extended periods.

In conclusion, 4-(3-Chloro